1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea

• IUPAC Name: 1-(4-ethoxyphenyl)-3-(2-phenylethyl)thiourea
• InChI: InChI=1S/C17H20N2OS/c1-2-20-16-10-8-15(9-11-16)19-17(21)18-13-12-14-6-4-3-5-7-14/h3-11H,2,12-13H2,1H3,(H2,18,19,21)
• InChI Key: NBXBHVCFWNUWIW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=S)NCCC2=CC=CC=C2
• Molecular Formula: C17H20N2OS
• Molecular Weight: 300.4 g/mol

Description

1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea, also known as EPTU, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. EPTU is a thiourea derivative that has shown promising results as an inhibitor of various enzymes and proteins, making it a potential candidate for the development of new drugs and therapies.

Scientific Research Applications

Synthesis and Characterization

A notable area of research involves the synthesis and characterization of thiourea derivatives, which have shown promising applications in molecular docking, DNA binding, cytotoxicity studies, and quantum chemical analyses. For instance, the synthesis of a compound similar to 1-(4-Ethoxyphenyl)-3-(2-phenylethyl)thiourea was elaborated, demonstrating its structure through various spectroscopic techniques and computational quantum chemical studies. This compound exhibited significant stabilization energy, chemical potential, and hardness, suggesting its potential in bioactive compound development. Furthermore, its ability to bind with DNA and exhibit cytotoxic nature against certain cell lines was evaluated, indicating its relevance in therapeutic applications (Mushtaque et al., 2016).

Molecular Docking and DNA Binding

Research on thiourea derivatives extends into molecular docking and DNA binding studies, highlighting their potential as anticancer agents. These studies involve computational and experimental approaches to understand the interaction mechanisms of thiourea derivatives with biological targets, such as DNA, showcasing their binding affinities and suggesting mechanisms of action (Mushtaque et al., 2016).

Quantum Chemical Analyses

Quantum chemical analyses provide insights into the electronic structure, stability, and reactivity of thiourea derivatives. These studies help in predicting the behavior of these compounds under various conditions and their interactions with biological molecules. The research demonstrates the application of density functional theory (DFT) in evaluating the properties of thiourea derivatives, which is crucial for designing molecules with desired biological activities (Mushtaque et al., 2016).

Biological Activities and Applications

The exploration of thiourea derivatives in biological contexts, including their anti-proliferative and tumor cell selectivity, highlights their potential as novel therapeutic agents. Studies have shown that specific thiourea derivatives exhibit pronounced activity against certain tumor cell lines, offering pathways for the development of targeted cancer therapies. The selective inhibition of tumor cell proliferation, along with insights into the mechanisms of action, paves the way for further research into the therapeutic applications of these compounds (Thomas et al., 2017).